Cas no 851978-62-6 (N'-(4-ethoxy-1,3-benzothiazol-2-yl)-4-(piperidine-1-sulfonyl)benzohydrazide)

• Product Name: N'-(4-ethoxy-1,3-benzothiazol-2-yl)-4-(piperidine-1-sulfonyl)benzohydrazide
• CAS No: 851978-62-6
• MF: C₂₁H₂₄N₄O₄S₂
• MW: 460.569662094116
• CID: 6191633
• PubChem ID: 16825079
• Update Time: 2025-06-29

N'-(4-ethoxy-1,3-benzothiazol-2-yl)-4-(piperidine-1-sulfonyl)benzohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(4-ethoxy-1,3-benzothiazol-2-yl)-4-(piperidine-1-sulfonyl)benzohydrazide
• N'-(4-ethoxybenzo[d]thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzohydrazide
• F0642-0713
• N'-(4-ethoxy-1,3-benzothiazol-2-yl)-4-piperidin-1-ylsulfonylbenzohydrazide
• 851978-62-6
• AKOS024590596

• Inchi： 1S/C21H24N4O4S2/c1-2-29-17-7-6-8-18-19(17)22-21(30-18)24-23-20(26)15-9-11-16(12-10-15)31(27,28)25-13-4-3-5-14-25/h6-12H,2-5,13-14H2,1H3,(H,22,24)(H,23,26)
• InChI Key： VVHOCNYXGDVBKV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NNC2=NC3C(=CC=CC=3S2)OCC)=O)=CC=1)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 460.12389761g/mol
• Monoisotopic Mass: 460.12389761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 137Ų

Additional information on N'-(4-ethoxy-1,3-benzothiazol-2-yl)-4-(piperidine-1-sulfonyl)benzohydrazide

N'-(4-ethoxy-1,3-benzothiazol-2-yl)-4-(piperidine-1-sulfonyl)benzohydrazide (CAS No. 851978-62-6): A Comprehensive Overview

N'-(4-ethoxy-1,3-benzothiazol-2-yl)-4-(piperidine-1-sulfonyl)benzohydrazide (CAS No. 851978-62-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a benzothiazole derivative with a unique structural configuration that includes an ethoxy group, a benzothiazole ring, and a piperidine sulfonyl moiety. These structural features contribute to its potential therapeutic applications and biological activities.

The benzothiazole ring is a key component of the molecule, known for its broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The presence of the ethoxy group enhances the lipophilicity of the compound, which can improve its bioavailability and cellular uptake. The piperidine sulfonyl moiety adds further complexity to the molecule, potentially influencing its pharmacological profile and metabolic stability.

Recent studies have explored the potential of N'-(4-ethoxy-1,3-benzothiazol-2-yl)-4-(piperidine-1-sulfonyl)benzohydrazide in various therapeutic areas. One notable area of research is its use as an antioxidant agent. Oxidative stress is a major contributor to numerous diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. The compound's ability to scavenge free radicals and inhibit lipid peroxidation makes it a promising candidate for developing novel antioxidant therapies.

In addition to its antioxidant properties, N'-(4-ethoxy-1,3-benzothiazol-2-yl)-4-(piperidine-1-sulfonyl)benzohydrazide has shown potential as an anti-inflammatory agent. Inflammatory responses are critical in the pathogenesis of many chronic diseases. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation and associated tissue damage.

The compound's antimicrobial activity has also been investigated. Benzothiazoles are known for their broad-spectrum antimicrobial properties against both Gram-positive and Gram-negative bacteria. N'-(4-ethoxy-1,3-benzothiazol-2-yl)-4-(piperidine-1-sulfonyl)benzohydrazide has shown promising results in inhibiting the growth of several bacterial strains, making it a potential lead compound for developing new antibiotics.

Furthermore, the compound's anti-cancer properties have been explored in various cancer cell lines. Studies have shown that it can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. This makes it a valuable candidate for further investigation in cancer therapy.

The pharmacokinetic properties of N'-(4-ethoxy-1,3-benzothiazol-2-yl)-4-(piperidine-1-sulfonyl)benzohydrazide are also an important area of research. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential and minimizing side effects. Preclinical studies have indicated that the compound has favorable ADME properties, with good oral bioavailability and low toxicity.

Clinical trials are currently underway to evaluate the safety and efficacy of N'-(4-ethoxy-1,3-benzothiazol-2-yl)-4-(piperidine-1-sulfonyl)benzohydrazide in human subjects. Early results from phase I trials have shown promising outcomes in terms of safety and tolerability. Further clinical trials are needed to fully assess its therapeutic potential across different disease conditions.

In conclusion, N'-(4-ethoxy-1,3-benzothiazol-2-yl)-4-(piperidine-1-sulfonyl)benzohydrazide (CAS No. 851978-62-6) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an exciting candidate for further research and development in medicinal chemistry and pharmaceutical sciences.